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Compound of Interest

Compound Name: FIIN-1

Cat. No.: B612008

Audience: Researchers, scientists, and drug development professionals.

Introduction

FIIN-1 is a potent, selective, and irreversible inhibitor of Fibroblast Growth Factor Receptors
(FGFRs).[1][2][3] It covalently binds to a cysteine residue in the ATP-binding site of FGFR
isoforms 1, 2, and 3, and to a lesser extent, FGFR4.[2] This inhibitor is a valuable tool for
studying FGFR signaling in cancer and other diseases.[2] Proper preparation of a stock
solution is the first critical step for ensuring accurate and reproducible experimental results.
These application notes provide detailed protocols and data for the preparation, storage, and
handling of FIIN-1 stock solutions.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of FIIN-1, along with
recommended storage conditions.

Table 1: Properties of FIIN-1
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Property Value Citation(s)
Molecular Weight 656.60 g/mol (FIIN-1) [1]

693.06 g/mol (FIIN-1 )

hydrochloride)

Formula C32H39CI2N704 [1]

CAS Number 1256152-35-8 [1]
Appearance White to off-white solid [1]

Note: Always use the batch-specific molecular weight provided on the product vial or Certificate
of Analysis for calculations.

Table 2: Solubility and Recommended Storage

Storage
Form Solvent Solubility Temperatur  Shelf Life Citation(s)
e
Powder - - -20°C 3 years [1]
4°C 2 years [1]
Up to 100
Stock 6 months - 1
. DMSO mg/mL -80°C [1][5][6]
Solution year
(152.30 mM)
-20°C 1 month [1][5]16]
Up to 100 o
Ethanol M -80°C/-20°C  Not specified
m

Note: The use of fresh, anhydrous DMSO is crucial, as hygroscopic (moisture-absorbing)
DMSO can significantly reduce the solubility of the compound.[1][5][6]

Table 3: Example Stock Solution Preparation Volumes (for 200 mM Stock in DMSO)
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Desired Stock Mass of FIIN-1 (MW:

Concentration 656.60) Volume of DMSO
10 mM 1mg 152.30 pL

10mM 5mg 761.50 pL

10 mM 10 mg 1.523 mL

50 mM 1mg 30.46 pL

>0 mM 5mg 152.30 L

100 mM 1mg 15.23 pL

100 mM 5 mg 76.15 pL

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.

Materials:

e FIIN-1 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO) (use a new, sealed bottle)[1][5][6]
 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated pipettes and sterile tips

e Analytical balance

» Vortex mixer

e Optional: Ultrasonic bath

Procedure:
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e Pre-weighing Preparation: Allow the vial of FIIN-1 powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing FIIN-1: Tare the analytical balance with a sterile microcentrifuge tube. Carefully
weigh the desired amount of FIIN-1 powder (e.g., 1 mg) into the tube. Record the exact

mass.

o Calculating DMSO Volume: Use the following formula to calculate the required volume of
DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L)) For 1
mg of FIIN-1 (MW = 656.60 g/mol ) to make a 10 mM (0.010 mol/L) solution: Volume (L) =
0.001 g/ (656.60 g/mol x 0.010 mol/L) = 0.0001523 L = 152.3 pL

e Dissolving FIIN-1: Add the calculated volume of anhydrous DMSO to the microcentrifuge
tube containing the FIIN-1 powder.

e Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained.

o Gentle Heating/Sonication (Optional): If the compound does not dissolve completely, warm
the solution to 37°C for a few minutes or place it in an ultrasonic bath to aid dissolution.[7]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.
[1][8] The volume of the aliquots should be based on your typical experimental needs.

o Storage: Store the aliquots upright at -80°C for long-term storage (up to 6 months) or at
-20°C for short-term storage (up to 1 month).[1]

» Labeling: Clearly label all aliquots with the compound name, concentration, date of
preparation, and solvent.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for FIIN-1 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612008#how-to-prepare-fiin-1-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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